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Compound of Interest

Compound Name: Carnallite

Cat. No.: B072600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the microscopic techniques and experimental

protocols for the unequivocal identification of carnallite (KMgCl₃·6H₂O), a deliquescent

evaporite mineral. Accurate identification is crucial in various research and industrial

applications, including geological studies, materials science, and pharmaceutical process

control where it may occur as a byproduct. This document outlines the key crystallographic and

optical properties of carnallite, detailed sample preparation methods suitable for its water-

soluble nature, and specific microchemical tests for the confirmation of its constituent elements.

Crystallographic and Optical Properties
Carnallite crystallizes in the orthorhombic system, although a metastable monoclinic form has

also been reported.[1] Its optical properties are key to its identification under a petrographic

microscope.

1.1 Summary of Optical Properties
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Property Description Value(s)

Crystal System Orthorhombic[2][3][4] -

Metastable Form Monoclinic[1] -

Habit

Usually massive to fibrous;

rare pseudohexagonal tabular

crystals.[2][5]

-

Color

Colorless to white, also yellow,

reddish, or blue. Often

colorless in transmitted light.[2]

[3][5][6]

-

Luster Greasy[3][6] -

Cleavage None observed[2][3] -

Fracture Conchoidal[2][6] -

Hardness (Mohs) 2.5[2][3][5] -

Specific Gravity ~1.602 g/cm³[2][3][5] -

Optical Class Biaxial (+)[2][6][7] -

Refractive Indices nα = 1.465 - 1.467

nβ = 1.474 - 1.476

nγ = 1.494 - 1.496[2][3][6][7]

Birefringence (δ) 0.027 - 0.029

2V Angle
Measured: 70°; Calculated:

66°[2][3][6]
-

1.2 Microscopic Observations

Under plane-polarized light, carnallite appears as colorless grains with low relief. A notable

characteristic is the occasional presence of reddish inclusions of hematite (Fe₂O₃), which can

impart a reddish hue to the mineral.[2][5][6]
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Under cross-polarized light, carnallite exhibits first to second-order interference colors,

consistent with its moderate birefringence. Due to its orthorhombic nature, it will show inclined

extinction. Polysynthetic twinning can sometimes be developed by pressure.[6]

Experimental Protocols
Given carnallite's deliquescent nature, meaning it readily absorbs moisture from the air and

dissolves, specialized sample preparation techniques are imperative.[2][5]

2.1 Sample Preparation: Grain Mount

A grain mount is the recommended method for the microscopic examination of carnallite as it

avoids the extensive use of liquids inherent in thin sectioning.

Methodology:

Sample Comminution: Carefully crush a small, representative sample of the suspected

carnallite into fragments. Aim for grains between 0.1 and 0.5 mm for optimal viewing.

Mounting Medium: Use a non-aqueous mounting medium such as Canada Balsam or a

suitable epoxy resin.

Slide Preparation: Place a small drop of the mounting medium on a clean glass microscope

slide.

Grain Transfer: Using a fine-tipped needle or tweezers, transfer a small number of carnallite
grains into the mounting medium. Disperse the grains to avoid clumping.

Coverslip Application: Gently lower a coverslip over the mounting medium, taking care to

avoid trapping air bubbles.

Curing: Allow the mounting medium to cure completely in a desiccator to protect the

carnallite from atmospheric moisture.

Workflow for Grain Mount Preparation of Carnallite

Crush Carnallite Sample Place Drop of Non-Aqueous
Mounting Medium on Slide

Obtain fine grains Transfer Grains to MediumPrepare for mounting Apply CoverslipEmbed grains Cure in DesiccatorProtect from moisture
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Click to download full resolution via product page

Workflow for Grain Mount Preparation of Carnallite

2.2 Microchemical Analysis

Microchemical tests provide definitive confirmation of the elemental composition of carnallite.

These tests are performed on a microscope slide and involve observing the formation of

characteristic crystalline precipitates.

Test for Magnesium (Mg²⁺)
This test relies on the formation of ammonium magnesium phosphate, which precipitates as

distinctive crystals.

Reagents:

Dilute Hydrochloric Acid (HCl)

Sodium Phosphate (Na₂HPO₄) solution

Ammonium Hydroxide (NH₄OH) solution

Methodology:

Place a small grain of the sample on a clean microscope slide.

Add a small drop of dilute HCl to dissolve the grain. Gentle warming may be necessary.

Add a drop of sodium phosphate solution to the dissolved sample.

Introduce a drop of ammonium hydroxide solution adjacent to the mixture and allow the two

drops to slowly merge.

Observe the formation of a white, crystalline precipitate under the microscope. Ammonium

magnesium phosphate typically forms as dendritic, feathery, or X-shaped crystals.
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Microchemical Test for Magnesium in Carnallite

Dissolve Carnallite Grain
in dilute HCl on slide

Add drop of
Sodium Phosphate solution

Prepare for reaction Add drop of
Ammonium Hydroxide

Induce precipitation Observe Precipitate
(Dendritic/Feathery Crystals)

Confirm Mg²⁺ presence

Click to download full resolution via product page

Microchemical Test for Magnesium in Carnallite

Test for Potassium (K⁺)
The presence of potassium can be confirmed by the formation of a yellow precipitate of

potassium cobaltinitrite.

Reagents:

Dilute Acetic Acid (CH₃COOH)

Sodium Cobaltinitrite (Na₃Co(NO₂)₆) solution

Methodology:

Dissolve a small grain of the sample in a drop of dilute acetic acid on a microscope slide.

Add a drop of sodium cobaltinitrite solution to the dissolved sample.

Observe the formation of a fine, yellow, crystalline precipitate. Potassium cobaltinitrite

typically forms as small, isotropic, cubic crystals, which may appear as tiny squares or

hexagons under the microscope.

Microchemical Test for Potassium in Carnallite

Dissolve Carnallite Grain
in dilute Acetic Acid on slide

Add drop of
Sodium Cobaltinitrite solution

Prepare for reaction Observe Precipitate
(Yellow Cubic Crystals)

Confirm K⁺ presence

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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